Cas no 2869192-12-9 (3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione)

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione is a synthetic small molecule featuring an azidomethyl functional group attached to an isoindolinone scaffold, fused with a piperidine-2,6-dione moiety. This compound is of interest in medicinal chemistry and drug development due to its potential as a versatile intermediate for click chemistry applications, leveraging the azide group for bioorthogonal conjugation. The structural framework suggests utility in targeted drug design, particularly in proteolysis-targeting chimeras (PROTACs) or antibody-drug conjugates (ADCs). Its well-defined reactivity and stability under physiological conditions make it suitable for exploratory research in selective molecular modifications. Further studies may explore its pharmacokinetic properties and therapeutic potential.
3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione structure
2869192-12-9 structure
Product Name:3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione
CAS No:2869192-12-9
MF:C14H13N5O3
MW:299.284722089767
CID:6784796
PubChem ID:152405770
Update Time:2025-08-05

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • Z3660956294
    • 3-[4-(azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione
    • 2869192-12-9
    • 3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
    • 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione
    • EN300-7351996
    • SY288267
    • Inchi: 1S/C14H13N5O3/c15-18-16-6-8-2-1-3-9-10(8)7-19(14(9)22)11-4-5-12(20)17-13(11)21/h1-3,11H,4-7H2,(H,17,20,21)
    • InChI Key: XKJIZDSRGUFDIT-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(CN=[N+]=[N-])C=2CN1C1C(NC(CC1)=O)=O

Computed Properties

  • Exact Mass: 299.10183929g/mol
  • Monoisotopic Mass: 299.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.8Ų

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P0297VF-50mg
3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2869192-12-9 95%
50mg
$827.00 2024-05-06
1PlusChem
1P0297VF-100mg
3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2869192-12-9 95%
100mg
$1062.00 2024-05-06
1PlusChem
1P0297VF-250mg
3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2869192-12-9 95%
250mg
$1487.00 2024-05-06
1PlusChem
1P0297VF-500mg
3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2869192-12-9 95%
500mg
$2308.00 2024-05-06
1PlusChem
1P0297VF-1g
3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2869192-12-9 95%
1g
$2942.00 2024-05-06

Additional information on 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione: A Comprehensive Overview

The compound 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione, identified by the CAS number 2869192-12-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione is composed of two distinct moieties: the isoindoline ring system and the piperidine dione framework. The isoindoline moiety, which is a fused bicyclic structure consisting of a benzene ring and a pyrrole-like ring, plays a crucial role in determining the compound's reactivity and selectivity. The presence of the azidomethyl group (-CH₂N₃) at the 4-position of the isoindoline ring introduces additional functional diversity, enabling this compound to participate in various chemical transformations. The piperidine dione moiety, also known as a diketopiperazine, is a six-membered ring with two ketone groups at positions 2 and 6. This moiety contributes to the molecule's stability and ability to form hydrogen bonds, which are essential for its biological interactions.

Recent studies have highlighted the importance of diketopiperazines in drug discovery due to their ability to act as scaffolds for bioactive molecules. The integration of the isoindoline moiety with the piperidine dione framework in 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione creates a unique chemical entity with potential applications in fields such as oncology, neuroscience, and infectious diseases. For instance, research has shown that diketopiperazines can modulate key cellular pathways involved in cancer progression and neurodegenerative disorders.

The synthesis of 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The azidomethyl group is typically introduced via nucleophilic substitution or coupling reactions, while the diketopiperazine framework is formed through cyclization reactions under specific conditions. These methods ensure high yields and purity levels, making this compound suitable for both academic research and industrial-scale production.

In terms of pharmacological activity, 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione has demonstrated promising results in preclinical studies. For example, recent research has shown that this compound exhibits potent anti-proliferative effects against various cancer cell lines by targeting key enzymes involved in cell cycle regulation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders such as Alzheimer's disease or epilepsy.

The azidomethyl group within this compound also introduces unique reactivity that can be exploited in click chemistry applications. Click chemistry refers to a set of reactions that are highly efficient and selective for forming covalent bonds between molecules. The presence of an azide group (-N₃) allows for rapid conjugation with alkyne-containing compounds under mild conditions using copper-catalyzed azide–alkyne cycloaddition (CuAAC). This property makes 3-[4-(Azidomethyl)-1-oxyisoindolinyl]pip... an ideal building block for constructing complex molecular architectures.

In conclusion, CAS No. 2869192-12-9, or 3-[4-(Azidomethyl)-1-oxyisoindolinyl]pip..., represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure combines functional groups that enable diverse chemical reactivity and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing drug development and materials science.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.